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Abstract

Bis-glyceryl ascorbate, a novel water-soluble derivative of ascorbic acid, has emerged as a
promising ingredient in cosmetic and dermatological applications. This technical guide provides
an in-depth overview of its synthesis, physicochemical properties, and biological activities. By
conjugating ascorbic acid with two glycerin molecules, bis-glyceryl ascorbate exhibits
significantly improved stability against oxidation compared to its parent compound, L-ascorbic
acid.[1][2] Its non-ionic nature contributes to enhanced skin permeability.[1] This document
details the current understanding of its mechanism of action, including its role as an
antioxidant, a promoter of collagen synthesis, and an inhibitor of melanogenesis. Furthermore,
this guide provides detailed experimental protocols for the evaluation of these properties and
summarizes the available quantitative data to facilitate its application in research and product
development.

Introduction

Vitamin C (L-ascorbic acid) is a well-established antioxidant and a critical cofactor in various
physiological processes, including collagen synthesis.[3][4] However, its inherent instability in
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agueous solutions and susceptibility to oxidation have limited its use in cosmetic and
pharmaceutical formulations. To overcome these limitations, various derivatives of ascorbic
acid have been developed, including bis-glyceryl ascorbate.

Bis-glyceryl ascorbate, also known under the trade name Amitose DGA, is a patented vitamin
C derivative where ascorbic acid is bound to two glycerin molecules.[5][6] This structural
modification imparts several advantageous properties, including enhanced stability and
increased skin permeability, making it a superior alternative to traditional ascorbic acid for
topical applications.[1] This guide aims to consolidate the available technical information on bis-
glyceryl ascorbate to support its further investigation and application.

Synthesis of Bis-Glyceryl Ascorbate

While the specific, patented synthesis process from the primary manufacturer, Seiwa Kasei, is
proprietary, a plausible synthetic route can be inferred from general organic chemistry
principles and existing literature on the synthesis of similar ascorbyl esters. The synthesis likely
involves the reaction of L-ascorbic acid with a protected form of glycerol, such as glycidol,
under controlled conditions.

Hypothesized Synthesis Workflow
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A simplified workflow for the potential synthesis of bis-glyceryl ascorbate.

Physicochemical Properties

Bis-glyceryl ascorbate is a water-soluble, non-ionic molecule.[1] Its key physicochemical
properties are summarized in the table below. The derivatization with glycerin significantly
improves its stability in agueous solutions and cosmetic formulations.[1][2]
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Property Value Source

2,3-bis(2,3-dihydroxypropyl)-L-
Chemical Name ( _ ydroxypropy) Inferred
ascorbic acid

INCI Name Bis-Glyceryl Ascorbate [5]
CAS Number 1120360-14-6

Molecular Formula C12H20010

Molecular Weight 324.28 g/mol

Appearance (.Zok.)rless to slightly yellowish 6]

liquid

Solubility Water-soluble [1]
lonicity Non-ionic [1]
Recommended pH Range 3.0-6.0 [6]

More stable against oxidation
Stability than L-ascorbic acid in [1][2]

aqueous solutions.[1][2]

Biological Properties and Mechanism of Action

Bis-glyceryl ascorbate retains the beneficial biological activities of vitamin C with enhanced
efficacy due to its improved stability and permeability.

Antioxidant Activity

Like ascorbic acid, bis-glyceryl ascorbate functions as a potent antioxidant, capable of
neutralizing reactive oxygen species (ROS) and protecting cells from oxidative damage. This
activity is crucial for mitigating the effects of environmental stressors such as UV radiation and
pollution.

Collagen Synthesis

Ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes critical for the
post-translational modification and stabilization of collagen. By providing a stable source of
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ascorbic acid to the skin, bis-glyceryl ascorbate is reported to enhance collagen production,
thereby improving skin elasticity and reducing the appearance of fine lines and wrinkles.[1]

Signaling Pathway for Ascorbic Acid-Mediated Collagen Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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